5-(bromomethyl)-3,6-dihydro-2H-pyran
Overview
Description
5-(Bromomethyl)-3,6-dihydro-2H-pyran (BMDP) is a heterocyclic organic compound derived from the pyran family. It is a highly versatile compound that has been used in a wide range of synthetic organic reactions, as well as for its various biological activities. BMDP has been studied extensively in recent years due to its potential applications in drug discovery and development, as well as its potential use as a therapeutic agent.
Scientific Research Applications
5-(bromomethyl)-3,6-dihydro-2H-pyran has been studied extensively in recent years due to its potential applications in the fields of drug discovery, drug development, and therapeutic agents. 5-(bromomethyl)-3,6-dihydro-2H-pyran has been used as a model compound to study the effects of bromination on the structure and reactivity of organic molecules. It has also been used to synthesize a variety of compounds, such as bromoalkenes, bromoalkynes, and bromoaromatics, which have potential applications in drug discovery and development. 5-(bromomethyl)-3,6-dihydro-2H-pyran has also been used to study the mechanism of action of various drugs, as well as to investigate the pharmacological effects of certain compounds.
Mechanism of Action
The mechanism of action of 5-(bromomethyl)-3,6-dihydro-2H-pyran is not well understood, but it is thought to involve the formation of reactive intermediates, such as brominated hydrocarbons, which can then react with other molecules to form a variety of products. The brominated hydrocarbons can also react with biomolecules, such as proteins, lipids, and nucleic acids, leading to a variety of biological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(bromomethyl)-3,6-dihydro-2H-pyran are not well understood, but it has been shown to have a variety of effects on cells, including the inhibition of cell division and the induction of apoptosis. 5-(bromomethyl)-3,6-dihydro-2H-pyran has also been shown to have anti-inflammatory and anti-bacterial effects, as well as the ability to modulate the immune system. In addition, 5-(bromomethyl)-3,6-dihydro-2H-pyran has been shown to have anti-tumor effects, as well as the ability to inhibit the growth of certain types of cancer cells.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(bromomethyl)-3,6-dihydro-2H-pyran in lab experiments is its versatility and reactivity, which makes it well suited for a variety of synthetic organic reactions. However, 5-(bromomethyl)-3,6-dihydro-2H-pyran can be toxic and can cause skin and eye irritation, so it should be handled with care. In addition, 5-(bromomethyl)-3,6-dihydro-2H-pyran has a relatively low boiling point, which can make it difficult to isolate and purify.
Future Directions
The potential applications of 5-(bromomethyl)-3,6-dihydro-2H-pyran are numerous, and there are many potential future directions for research. These include the development of new synthetic methods for the production of 5-(bromomethyl)-3,6-dihydro-2H-pyran, the investigation of its mechanism of action, the study of its biochemical and physiological effects, and the development of new therapeutic agents based on 5-(bromomethyl)-3,6-dihydro-2H-pyran. In addition, further research into the potential applications of 5-(bromomethyl)-3,6-dihydro-2H-pyran in drug discovery and development is needed.
Synthesis Methods
5-(bromomethyl)-3,6-dihydro-2H-pyran can be synthesized using a variety of methods, including the Williamson ether synthesis, the direct bromination of diols, and the direct bromination of pyran derivatives. The Williamson ether synthesis involves the reaction of an alcohol with a bromine-containing compound to form an ether, while the direct bromination of diols involves the reaction of two molecules of an alcohol with a bromine-containing compound. The direct bromination of pyran derivatives involves the reaction of a pyran derivative with a bromine-containing compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-3,6-dihydro-2H-pyran involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-hydroxy-2H-pyran-3,6-dione", "hydrobromic acid", "acetic acid", "sodium acetate", "methanol" ], "Reaction": [ "Step 1: 4-hydroxy-2H-pyran-3,6-dione is reacted with hydrobromic acid in acetic acid to form 5-bromo-4-hydroxy-2H-pyran-3,6-dione.", "Step 2: The resulting product from step 1 is then treated with sodium acetate in methanol to form 5-bromo-4-methoxycarbonyl-2H-pyran-3,6-dione.", "Step 3: The product from step 2 is then reacted with formaldehyde in the presence of sodium hydroxide to form 5-(bromomethyl)-4-methoxycarbonyl-2H-pyran-3,6-dione.", "Step 4: Finally, the product from step 3 is treated with sodium methoxide in methanol to form the desired product, 5-(bromomethyl)-3,6-dihydro-2H-pyran." ] } | |
CAS RN |
92829-76-0 |
Product Name |
5-(bromomethyl)-3,6-dihydro-2H-pyran |
Molecular Formula |
C6H9BrO |
Molecular Weight |
177 |
Purity |
95 |
Origin of Product |
United States |
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